(2R-trans)-3-butyloxiranemethanol

• Molecular Formula: C7H14O2
• Molecular Weight: 130.18 g/mol
• IUPAC Name: [(2R,3R)-3-butyloxiran-2-yl]methanol
• InChI: InChI=1S/C7H14O2/c1-2-3-4-6-7(5-8)9-6/h6-8H,2-5H2,1H3/t6-,7-/m1/s1
• InChI Key: VJHAPKJZBOYGOD-RNFRBKRXSA-N
• Isomeric SMILES: CCCC[C@@H]1[C@H](O1)CO
• Canonical SMILES: CCCCC1C(O1)CO

Description

(2R-trans)-3-Butyloxiranemethanol is a chiral epoxide derivative characterized by a three-membered oxirane (epoxide) ring with a butyl group at position 3 and a hydroxymethyl (-CH2OH) group at position 2 in a trans configuration. Its stereochemistry and functional groups make it a valuable intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, where enantiomeric purity and reactivity are critical .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Substituent Effects

The reactivity and applications of epoxide derivatives are highly dependent on substituent size, polarity, and stereochemistry. Below is a comparative analysis with key analogues:

Table 1: Structural and Functional Comparison of Epoxide Derivatives

Compound Name	CAS Number	Substituents	Key Properties
(2R-trans)-3-Butyloxiranemethanol	Not Provided	3-butyl, 2-hydroxymethyl (trans)	High stereoselectivity; reactive epoxide ring for nucleophilic additions .
[(2R)-3,3-Dimethyloxiran-2-yl]methanol	18511-56-3	3,3-dimethyl, 2-hydroxymethyl	Reduced steric hindrance; higher solubility in polar solvents .
[(3R,4S)-3-Fluorooxan-4-yl]methanol	Not Provided	Fluorinated oxane ring, hydroxymethyl	Enhanced polarity; fluorination increases metabolic stability .
(2R)-2α-Propyl-3β-methyloxirane	Not Provided	2-propyl, 3-methyl	Lacks hydroxymethyl group; limited applications in polymer chemistry .

Key Observations :

Steric Effects: The butyl group in (2R-trans)-3-butyloxiranemethanol introduces significant steric hindrance compared to methyl substituents in [(2R)-3,3-dimethyloxiran-2-yl]methanol. This reduces reaction rates in nucleophilic ring-opening reactions but improves selectivity in asymmetric synthesis .

Polarity and Solubility: Fluorinated derivatives like [(3R,4S)-3-Fluorooxan-4-yl]methanol exhibit higher polarity due to the electronegative fluorine atom, enhancing solubility in aqueous systems compared to non-polar butyl-substituted epoxides .

Hazard Profile: Epoxides with hydroxymethyl groups (e.g., 2,3-epoxypropan-1-ol) are classified as highly reactive compounds due to their electrophilic epoxide rings, posing risks of skin sensitization and mutagenicity. This suggests similar hazards for (2R-trans)-3-butyloxiranemethanol .

Industrial and Research Relevance

• Pharmaceuticals: The tert-butyl-dimethyl-silanyloxy ethyl substituent in [(2R,3R)-3-[2-(tert-butyldimethylsilyloxy)-ethyl]-oxiranyl]-methanol () demonstrates how bulky protecting groups enhance stability during multi-step syntheses, a strategy applicable to (2R-trans)-3-butyloxiranemethanol .
• Agrochemicals: Fluorinated epoxides like [(3R,4S)-3-Fluorooxan-4-yl]methanol are prioritized for pesticidal activity due to their resistance to enzymatic degradation, a trait less pronounced in non-fluorinated analogues .